Cas no 1344063-71-3 (1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one)

1-1-(2-Methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one is a specialized pyrazole derivative with a methanesulfonylethyl substituent, offering unique reactivity and structural features for synthetic applications. Its molecular framework combines a ketone functionality with a sulfonyl group, enhancing its utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the 3,5-dimethylpyrazole moiety contributes to steric and electronic stability, while the sulfonylethyl group improves solubility and reactivity in polar solvents. This compound is particularly valuable for constructing heterocyclic systems or serving as a precursor for further functionalization. Its well-defined structure ensures consistency in synthetic pathways, making it a reliable choice for research and industrial applications requiring precise molecular control.
1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one structure
1344063-71-3 structure
Product Name:1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one
CAS No:1344063-71-3
MF:C10H16N2O3S
MW:244.310641288757
CID:4674723
PubChem ID:62727452
Update Time:2025-05-22

1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-yl]ethan-1-one
    • NE30916
    • Z1431903360
    • 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one
    • Inchi: 1S/C10H16N2O3S/c1-7-10(9(3)13)8(2)12(11-7)5-6-16(4,14)15/h5-6H2,1-4H3
    • InChI Key: BFKROZHGRHZCFH-UHFFFAOYSA-N
    • SMILES: S(C)(CCN1C(C)=C(C(C)=O)C(C)=N1)(=O)=O

Computed Properties

  • Exact Mass: 244.088
  • Monoisotopic Mass: 244.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.4

1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one Pricemore >>

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Additional information on 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one

1-1-(2-Methanesulfonylethyl)-3,5-Dimethyl-1H-Pyrazol-4-Ylethan-1-One: A Comprehensive Overview

The compound with CAS No. 1344063-71-3, commonly referred to as 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. Recent studies have shed light on its synthesis, properties, and potential uses, making it a subject of interest for researchers worldwide.

Chemical Structure and Synthesis

The molecular structure of 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one is characterized by a pyrazole ring system substituted with methyl groups at positions 3 and 5, a methanesulfonylethyl group at position 4, and a ketone group at position 2. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its functional applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times while maintaining product quality.

Physical and Chemical Properties

Studies have revealed that 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one exhibits distinctive physical properties. Its melting point and solubility characteristics make it suitable for various chemical reactions and applications. The compound's stability under different conditions has also been thoroughly investigated, providing insights into its potential for long-term storage and use in diverse environments.

Applications in Pharmaceutical Chemistry

The compound has shown promise in the field of pharmaceutical chemistry due to its ability to act as a precursor in the synthesis of bioactive molecules. Recent research has demonstrated its role in the development of anti-inflammatory agents and antioxidants. Its ability to modulate cellular pathways makes it a valuable tool in drug discovery efforts targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its direct pharmacological applications, 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one has been explored as a building block for constructing more complex molecular architectures. Its versatility in forming diverse chemical bonds makes it an essential component in modern medicinal chemistry.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan-1-one is crucial. Recent studies have assessed its biodegradability and toxicity levels under various conditions. These findings highlight the importance of implementing sustainable practices during its production and use to minimize ecological footprint.

Safety protocols for handling this compound have been established based on its physical and chemical properties. Proper storage conditions and personal protective equipment recommendations ensure safe handling in laboratory settings.

Future Directions

The future of CAS No. 1344063-71-3 lies in further exploration of its potential applications across multiple disciplines. Ongoing research aims to uncover novel synthetic pathways that enhance efficiency while reducing costs. Additionally, investigations into its interactions with biological systems could pave the way for innovative therapeutic interventions.

In conclusion, 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylethan- one represents a significant advancement in organic chemistry with far-reaching implications for science and industry. As research continues to unfold, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.

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